Cas no 57712-62-6 (1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile)

1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile structure
57712-62-6 structure
Product Name:1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
CAS No:57712-62-6
MF:C12H9N3O2
MW:227.218762159348
MDL:MFCD00172903
CID:376665
PubChem ID:2823137
Update Time:2025-04-19

1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-2,4-dioxo-1-(phenylmethyl)-
    • 1-BENZYL-2,4-DIOXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBONITRILE
    • 1-benzyl-2,4-dioxopyrimidine-5-carbonitrile
    • 1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-carbonitril
    • 1-benzyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile
    • 1-Benzyl-5-cyanouracil
    • 1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
    • SB59605
    • CCG-247633
    • 5-Pyrimidinecarbonitrile, 1,2,3,4-tetrahydro-2,4-dioxo-1-(phenylmethyl)-
    • BDBM50164413
    • AKOS005069401
    • DTXSID20384935
    • Oprea1_131842
    • HMS2629A21
    • 11E-926
    • SCHEMBL7834032
    • 1-benzyl-2,4-dioxo-pyrimidine-5-carbonitrile
    • 57712-62-6
    • MFCD00172903
    • J-504263
    • FT-0640479
    • SMR000333560
    • MLS000695137
    • HMS1666I07
    • CS-0326943
    • CHEMBL370674
    • F2185-0372
    • MDL： MFCD00172903
    • Inchi： 1S/C12H9N3O2/c13-6-10-8-15(12(17)14-11(10)16)7-9-4-2-1-3-5-9/h1-5,8H,7H2,(H,14,16,17)
    • InChI Key： CWPWTXZTZCRWLW-UHFFFAOYSA-N
    • SMILES： O=C1NC(C(C#N)=CN1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 227.06900
  • Monoisotopic Mass: 227.069477
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.37
  • Melting Point: 234-237°C
  • Refractive Index: 1.644
  • PSA: 78.65000
  • LogP: 0.45658

1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Security Information

  • HazardClass：IRRITANT

1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM522340-1g
1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
 57712-62-6 95%
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 $383 2023-02-02
abcr
AB158776-1 g
1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile; .
 57712-62-6
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 €587.80 2023-05-08
Matrix Scientific
042920-500mg
1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile, >95%
 57712-62-6 >95%
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 $486.00 2023-09-06
Matrix Scientific
042920-1g
1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile, >95%
 57712-62-6 >95%
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Matrix Scientific
042920-5g
1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile, >95%
 57712-62-6 >95%
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TRC
B150851-100mg
1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
 57712-62-6
100mg
 $ 135.00 2022-06-07
TRC
B150851-500mg
1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
 57712-62-6
500mg
 $ 570.00 2022-06-07
TRC
B150851-1g
1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
 57712-62-6
1g
 $ 865.00 2022-06-07
Key Organics Ltd
11E-926-1MG
1-benzyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile
 57712-62-6 >95%
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Key Organics Ltd
11E-926-5MG
1-benzyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile
 57712-62-6 >95%
5mg
 £46.00 2025-02-09

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